Cas no 326854-57-3 (O-(1-(S)-phenylethoxy)-tetra(N-Benzyloxycarbonyl) (-)-15-Deoxyspergualin)

• Product Name: O-(1-(S)-phenylethoxy)-tetra(N-Benzyloxycarbonyl) (-)-15-Deoxyspergualin
• CAS No: 326854-57-3
• MF: C₅₇H₆₉N₇O₁₁
• MW: 1028.19807505608
• CID: 5598234
• Update Time: 2025-10-29

O-(1-(S)-phenylethoxy)-tetra(N-Benzyloxycarbonyl) (-)-15-Deoxyspergualin Chemical and Physical Properties

Names and Identifiers

• (13S)-11,14-Dioxo-13-[(1S)-1-phenylethoxy]-20-[(phenylmethoxy)carbonyl]-3-[[(phenylmethoxy)carbonyl]amino]-bis(phenylmethyl) Ester 2,4,12,15,20,24-Hexaazapentacos-2-enedioic Acid
• 2,4,12,15,20,24-Hexaazapentacos-2-enedioic acid, 11,14-dioxo-13-[(1S)-1-phenylethoxy]-20-[(phenylmethoxy)carbonyl]-3-[[(phenylmethoxy)carbonyl]amino]-, bis(phenylmethyl) ester, (13S)- (9CI)
• O-(1-(S)-phenylethoxy)-tetra(N-Benzyloxycarbonyl) (-)-15-Deoxyspergualin

• Inchi： 1S/C57H69N7O11/c1-44(49-32-17-8-18-33-49)75-52(51(66)58-35-21-22-38-64(57(70)74-43-48-30-15-7-16-31-48)39-23-37-60-54(67)71-40-45-24-9-4-10-25-45)61-50(65)34-19-2-3-20-36-59-53(62-55(68)72-41-46-26-11-5-12-27-46)63-56(69)73-42-47-28-13-6-14-29-47/h4-18,24-33,44,52H,2-3,19-23,34-43H2,1H3,(H,58,66)(H,60,67)(H,61,65)(H2,59,62,63,68,69)/t44-,52-/m0/s1
• InChI Key： NVRCTHGSORWWEH-BNANEBBXSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N=C(NC(OCC1=CC=CC=C1)=O)NCCCCCCC(=O)N[C@@H](O[C@H](C1=CC=CC=C1)C)C(=O)NCCCCN(C(OCC1=CC=CC=C1)=O)CCCNC(OCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 8.53±0.46(Predicted)

Additional information on O-(1-(S)-phenylethoxy)-tetra(N-Benzyloxycarbonyl) (-)-15-Deoxyspergualin

Professional Introduction to Compound with CAS No. 326854-57-3 and Product Name: O-(1-(S)-phenylethoxy)-tetra(N-Benzyloxycarbonyl) (-)-15-Deoxyspergualin

The compound with the CAS number 326854-57-3 and the product name O-(1-(S)-phenylethoxy)-tetra(N-Benzyloxycarbonyl) (-)-15-Deoxyspergualin represents a significant advancement in the field of pharmaceutical chemistry. This compound, derived from the naturally occurring protein synthesis inhibitor spergualin, has garnered considerable attention due to its unique structural features and potential therapeutic applications. The introduction of benzyloxycarbonyl (Boc) protecting groups in its molecular structure enhances its stability and reactivity, making it a valuable intermediate in synthetic organic chemistry and drug development.

15-Deoxyspergualin, a derivative of spergualin, is known for its immunosuppressive properties, which have been extensively studied in the context of organ transplantation and autoimmune diseases. The modification of this compound with tetra(N-Benzyloxycarbonyl) groups introduces a level of controlled reactivity that allows for further functionalization, enabling researchers to explore novel pharmacological pathways. This modification is particularly relevant in the context of peptide synthesis, where protecting groups play a crucial role in ensuring the integrity of the peptide backbone during chemical reactions.

The (S)-configuration at the chiral center of the phenylethoxy group is a critical feature that influences the compound's biological activity. Chiral compounds often exhibit different pharmacological profiles depending on their stereochemistry, and the (S)-isomer of this compound has been shown to possess enhanced efficacy in preclinical studies. The use of benzyloxycarbonyl (Boc) protecting groups not only stabilizes the amino groups but also allows for selective deprotection under mild acidic conditions, facilitating controlled peptide synthesis.

Recent research has highlighted the potential of this compound as an immunomodulatory agent. Studies have demonstrated that derivatives of spergualin can modulate immune responses by inhibiting protein synthesis in immune cells. The introduction of benzyloxycarbonyl (Boc) groups enhances the compound's solubility and bioavailability, which are critical factors for its therapeutic efficacy. Furthermore, the modified structure allows for easier conjugation with other bioactive molecules, opening up possibilities for targeted drug delivery systems.

In the realm of drug development, this compound serves as a valuable scaffold for designing novel immunosuppressants. The combination of its natural origin and synthetic modifications makes it an attractive candidate for further investigation. Researchers are exploring its potential in treating not only organ transplant rejection but also autoimmune disorders such as rheumatoid arthritis and multiple sclerosis. The ability to modify its structure while maintaining its core immunosuppressive properties offers a versatile platform for drug discovery.

The synthetic route to O-(1-(S)-phenylethoxy)-tetra(N-Benzyloxycarbonyl) (-)-15-Deoxyspergualin involves a series of well-established organic reactions, including protection-deprotection strategies and stereoselective transformations. The use of benzyloxycarbonyl (Boc) groups ensures that the amino functions remain protected during subsequent reactions, allowing for precise control over the synthesis process. This methodological approach underscores the importance of protecting groups in modern peptide chemistry and highlights the compound's significance as a synthetic intermediate.

From a biochemical perspective, this compound's mechanism of action likely involves interference with protein synthesis pathways in immune cells. By inhibiting key enzymes involved in translation, it disrupts the production of essential proteins, thereby modulating immune responses. The presence of multiple benzyloxycarbonyl (Boc) groups may enhance its binding affinity to target enzymes, improving its therapeutic potential. This aspect has been a focus of recent computational studies aimed at understanding its interactions at a molecular level.

The pharmaceutical industry has shown interest in developing next-generation immunosuppressants based on natural products like spergualin. The structural modifications introduced by researchers have not only improved its pharmacological properties but also expanded its applications in various therapeutic areas. Clinical trials are underway to evaluate its safety and efficacy in human patients, with promising preliminary results suggesting its potential as an alternative or adjunct therapy for immunological disorders.

In conclusion, O-(1-(S)-phenylethoxy)-tetra(N-Benzyloxycarbonyl) (-)-15-Deoxyspergualin represents a significant advancement in immunomodulatory therapy. Its unique structural features, derived from natural sources but enhanced through synthetic modifications, make it a promising candidate for treating various immune-related conditions. The use of benzyloxycarbonyl (Boc) protecting groups has facilitated its synthesis and functionalization, opening up new avenues for drug development. As research continues to uncover its therapeutic potential, this compound is poised to play a crucial role in future medical treatments.